Cas no 1187931-23-2 (benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate)

Benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a benzyloxycarbonyl (Cbz) protecting group and an aminomethyl functional group. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds requiring precise chirality. The Cbz group enhances stability while allowing selective deprotection under mild conditions. The aminomethyl moiety provides a versatile handle for further functionalization, enabling applications in peptide synthesis, ligand design, and catalyst development. Its well-defined structure ensures reproducibility in complex synthetic routes, making it a preferred choice for research and industrial-scale processes requiring high enantiomeric purity.

benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate structure

1187931-23-2 structure

Product Name:benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate

CAS No:1187931-23-2

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

MDL:MFCD06796560

CID:859710

PubChem ID:7145101

Update Time:2025-05-27

benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate
- (R)-BENZYL-2-(AMINOMETHYL)PYRROLIDINE-1-CARBOXYLATE
- R-1-CBZ-2-AMINOMETHYL PYRROLIDINE
- (R)-2-AMINOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
- (2R)-2-(Aminomethyl)-1-pyrrolidinecarboxylic acid phenylmethyl ester
- (R)-1-Cbz-2-(Aminomethyl)pyrrolidine
- (R)-2-(Aminomethyl)-1-Cbz-pyrrolidine
- (R)-2-Aminomethyl-1-N-Cbz-pyrrolidine
- benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate
- (R)-(2-Aminomethyl)-1-N-Cbz-pyrrolidine
- PubChem16002
- (R)-2-Aminomethyl-1-benzyloxycarbonylpyrrolidine
- 1187931-23-2
- DTXSID90428012
- (r)-benzyl2-(aminomethyl)pyrrolidine-1-carboxylate
- benzyl (R)-2-(aminomethyl)pyrrolidine-1-carboxylate
- (R)-2-aminomethyl-1-N-cbz-pyrrolidine, AldrichCPR
- AKOS016842306
- CS-0097971
- MFCD06796560
- Q-102863
- Q-102857
- SCHEMBL9202571
- DS-1064
- NQGRCKNDDGCZPV-GFCCVEGCSA-N
- MDL： MFCD06796560
- Inchi： 1S/C13H18N2O2/c14-9-12-7-4-8-15(12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10,14H2/t12-/m1/s1
- InChI Key： NQGRCKNDDGCZPV-GFCCVEGCSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@@H]1CN)=O

Computed Properties

Exact Mass: 234.13700
Monoisotopic Mass: 234.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.6
XLogP3: 1.2

Experimental Properties

Density: 1.155
PSA: 55.56000
LogP: 2.38450

benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate Security Information

Signal Word：Danger
Hazard Statement： H302;H318
Warning Statement： P280;P305+P351+P338
Hazard Category Code： 41
Safety Instruction： 26-39
Storage Condition：2-8 °C

benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB23614-0.25g	benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate	1187931-23-2	97%	0.25g	123.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB23614-1g	benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate	1187931-23-2	97%	1g	308.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB23614-5g	benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate	1187931-23-2	97%	5g	873.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB23614-10g	benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate	1187931-23-2	97%	10g	1317.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB23614-25g	benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate	1187931-23-2	97%	25g	2895.00	2021-06-01
Alichem	A109008262-25g	(R)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate	1187931-23-2	95%	25g	$449.82	2023-09-04
Alichem	A109008262-100g	(R)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate	1187931-23-2	95%	100g	$1265.68	2023-09-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0262-1g	(R)-2-Aminomethyl-pyrrolidine-1-carboxylic acid benzyl ester	1187931-23-2	98%	1g	457.94CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0262-5g	(R)-2-Aminomethyl-pyrrolidine-1-carboxylic acid benzyl ester	1187931-23-2	98%	5g	1272.06CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0262-25g	(R)-2-Aminomethyl-pyrrolidine-1-carboxylic acid benzyl ester	1187931-23-2	98%	25g	3901CNY	2021-05-07

benzyl (2R)-2-(aminomethyl)pyrrolidine-1-carboxylate Suppliers

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

(CAS:1187931-23-2)benzyl (R)-2-(aminomethyl)pyrrolidine-1-carboxylate

Order Number:JY408

Stock Status:in Stock

Quantity:100g; 1kg; 10kg; 25kg

Purity:95%

Pricing Information Last Updated:Tuesday, 15 July 2025 11:20

Price ($):discuss personally

Email:miley@joybiotech.com

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